Cas no 2229374-37-0 (tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate)
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
- 2229374-37-0
- EN300-1901638
-
- Inchi: 1S/C13H23NO4/c1-13(2,3)18-12(16)14-7-9-17-10-11(14)6-4-5-8-15/h8,11H,4-7,9-10H2,1-3H3
- InChI Key: KNSXRLKXPBWPQR-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)C(C1)CCCC=O
Computed Properties
- Exact Mass: 257.16270821g/mol
- Monoisotopic Mass: 257.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.8Ų
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1901638-0.05g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 0.05g |
$1188.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-0.1g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 0.1g |
$1244.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-0.25g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 0.25g |
$1300.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-0.5g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 0.5g |
$1357.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-1.0g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1901638-2.5g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 2.5g |
$2771.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-5.0g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1901638-10.0g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1901638-1g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 1g |
$1414.0 | 2023-09-18 | ||
| Enamine | EN300-1901638-5g |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate |
2229374-37-0 | 5g |
$4102.0 | 2023-09-18 |
tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate
Research Brief on tert-Butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0): Recent Advances and Applications
In recent years, the compound tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine core and reactive oxobutyl side chain, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable in drug discovery, where it is employed in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.
Recent studies have highlighted the role of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate in the synthesis of small-molecule inhibitors and modulators of key biological pathways. For instance, researchers have utilized this compound as a building block in the construction of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The oxobutyl moiety of the molecule provides a reactive handle for further functionalization, enabling the attachment of ligands that bind to specific target proteins and E3 ubiquitin ligases, thereby facilitating the selective degradation of disease-causing proteins.
In addition to its applications in PROTAC development, tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate has been employed in the synthesis of morpholine-based kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The morpholine ring, a common pharmacophore in kinase inhibitors, contributes to the binding affinity and selectivity of these compounds. Recent research has demonstrated that derivatives of this molecule exhibit promising activity against specific kinase targets, with potential applications in precision medicine.
The synthetic versatility of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate is further underscored by its use in the preparation of prodrugs and drug conjugates. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents, such as solubility, stability, and bioavailability. The oxobutyl group in this compound can be readily modified to incorporate prodrug functionalities, enabling controlled release of active drug molecules in vivo. This approach has been explored in the context of anticancer and antiviral therapies, where targeted delivery and reduced systemic toxicity are paramount.
From a methodological perspective, recent advancements in the synthesis and characterization of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate have been reported. Improved synthetic routes have been developed to enhance yield and purity, while minimizing the formation of byproducts. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure the quality and consistency of the compound. These developments are critical for its reliable use in both research and industrial settings.
Looking ahead, the potential applications of tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate are expected to expand as researchers continue to explore its utility in drug design and chemical biology. Ongoing studies are investigating its incorporation into novel drug delivery systems, such as nanoparticles and antibody-drug conjugates (ADCs), which could further enhance therapeutic efficacy and reduce off-target effects. Additionally, the compound's role in the development of covalent inhibitors, which form irreversible bonds with their target proteins, is an area of active investigation.
In conclusion, tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate (CAS: 2229374-37-0) represents a valuable tool in modern pharmaceutical research. Its structural features and synthetic flexibility make it a key intermediate in the development of innovative therapeutic agents. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing precision medicine.
2229374-37-0 (tert-butyl 3-(4-oxobutyl)morpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)